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Compound of Interest

Compound Name: Iridium trichloride hydrate

Cat. No.: B1316252

Essential Safety and Handling Guide for Iridium
Trichloride Hydrate

This guide provides immediate safety, operational, and disposal protocols for the handling of
Iridium trichloride hydrate. It is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Chemical Identifier:
e Name: Iridium(lll) chloride hydrate

e Synonyms: Iridium trichloride hydrate, Iridium chloride trihydrate, Iridium chloride
hexahydrate[1]

« CAS Number: 14996-61-3[1][2][3]

Hazard Summary

Iridium trichloride hydrate is a dark green-black crystalline powder that may cause eye and
skin irritation.[4] It is also moisture-sensitive.[2][4] Ingestion and inhalation may lead to irritation
of the digestive and respiratory tracts, respectively.[4] The full toxicological properties of this
substance have not been completely investigated.[4] Under fire conditions, it may decompose
to produce hazardous products such as hydrogen chloride gas and iridium oxide fumes.[1]
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Iridium trichloride hydrate to

minimize exposure.

PPE Category

Specification

Standard Compliance

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

OSHA 29 CFR 1910.133 or
European Standard EN166.[4]

[5]

Skin Protection

Chemically resistant,
impervious gloves (e.g.,

Natural rubber).

Inspect gloves prior to use.[5]

[6]

Body Protection

Appropriate protective clothing
to prevent skin exposure, such
as a lab coat. Long-sleeved

clothing is recommended.

Select based on the
concentration and amount of
the dangerous substance at

the specific workplace.[3][5]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is necessary if dust
is generated or exposure limits

are exceeded.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[2][4] Use a
P95 (US) or P1 (EU EN 143)
particle respirator for nuisance

exposures.[5]

Operational and Handling Protocols

Handling:

Do not breathe in dust.[2]

Avoid the formation of dust and aerosols.[5][6]

Avoid contact with skin, eyes, and clothing.[1][4]

Handle in a well-ventilated area, preferably under a chemical fume hood.[2]
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e Wash hands thoroughly after handling and before breaks.[4][5][6]
o Keep the container tightly closed when not in use.[4]

Storage:

Store in a cool, dry, and well-ventilated area.[1][4]

Keep containers tightly sealed in a designated corrosives area.[2]

Protect from moisture.[1][2]

Store away from incompatible materials such as strong oxidizing agents, acids, alkalis,
organic solvents, and metal powders.[1]

First Aid Measures

Immediate medical attention is required for all exposure routes.[2]
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, including under the upper

Eye Contact and lower eyelids.[1][4] Remove contact lenses
if present and easy to do so0.[1][2] Seek

immediate medical attention.[2][4]

Remove all contaminated clothing and shoes
immediately.[2][4] Wash the affected area with
Skin Contact soap and plenty of water for at least 15 minutes.

[1][4] Seek medical attention if irritation persists.

[1]

Move the individual to fresh air immediately.[1]

[4] If breathing is difficult, provide oxygen.[4] If
Inhalation the person is not breathing, give artificial

respiration.[2][4] Seek immediate medical

attention.[4]

Do NOT induce vomiting.[1][2] If the person is
conscious and alert, rinse their mouth with water
) and give 2-4 cupfuls of milk or water.[4] Never
Ingestion ] ) )
give anything by mouth to an unconscious

person.[1][4] Seek immediate medical attention.

[4]

Spill and Disposal Plans

Spill Cleanup Protocol: In the event of a spill, follow these steps while wearing the appropriate
PPE:

» Evacuate and Secure: Alert others in the vicinity and evacuate the immediate area if
necessary.[5] Eliminate all sources of ignition.[1]

o Ventilate: Ensure the area is well-ventilated.[4]

o Containment: Prevent the spill from spreading or entering drains.[1][5][7] Create a dike
around the spill using inert absorbent materials like sand, earth, diatomaceous earth, or
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vermiculite.[8]

e Cleanup:

o For solid spills, carefully sweep or scoop up the material, avoiding dust generation, and
place it into a suitable, dry, closed container for disposal.[1][4]

o For liquid spills, cover with an inert, non-combustible absorbent material.[8] Work from the
outside of the spill inwards.[9]

o Decontamination: After the material has been collected, clean the spill area with soap and
water.[9]

o Disposal: Label the container with the collected waste clearly and dispose of it as hazardous
waste in accordance with federal, state, and local regulations.[2][9]

Waste Disposal:

e Dispose of unused product and contaminated materials at an approved waste disposal plant.

[2]

e One method of disposal is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[5][6]

o Always consult with a licensed professional waste disposal service.[5] Do not allow the
product to enter drains.[5][6]

Emergency Response Workflow
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Chemical Spill Occurs

Iridium Trichloride Hydrate Spill

Immediate Response Actions

Alert Personnel & Evacuate Area

:

Don Appropriate PPE

:

Ensure Adequate Ventilation

Cleanup Procedure

Contain Spill with Inert Material

Absorb/Sweep Up Material

Collect in Labeled, Sealed Container

Post-Cleanup

Decontaminate Spill Area

Dispose of as Hazardous Waste

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Iridium trichloride hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Iridium
trichloride hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316252#personal-protective-equipment-for-
handling-iridium-trichloride-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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